Cas no 40027-75-6 (2-hydroxy-3-butynoic acid)

• Product Name: 2-hydroxy-3-butynoic acid
• CAS No: 40027-75-6
• MF: C₄H₄O₃
• MW: 100.072761535645
• CID: 925190
• PubChem ID: 170267
• Update Time: 2025-04-19

2-hydroxy-3-butynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-butynoic acid
• 38628-65-8
• 2-hydroxybut-3-ynoicacid
• CS-0254224
• H0905
• AKOS006223025
• SCHEMBL40262
• 40027-75-6
• MFCD00671546
• AS-58499
• 3-Butynoic acid, 2-hydroxy-
• alpha-Hydroxybutynoate
• T72410
• A873807
• DTXSID00276602
• EN300-193161
• 2-hydroxybut-3-ynoic acid
• DTXSID20960490
• 2-Hydroxy-3-butynoic acid, AldrichCPR
• LWNHDEQKHFRYMD-UHFFFAOYSA-N

• Inchi： 1S/C4H4O3/c1-2-3(5)4(6)7/h1,3,5H,(H,6,7)
• InChI Key： LWNHDEQKHFRYMD-UHFFFAOYSA-N
• SMILES： OC(C#C)C(=O)O

Computed Properties

• Exact Mass: 100.016043985g/mol
• Monoisotopic Mass: 100.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes